Cas no 835-05-2 (Phenanthrene, 3,6-diiodo-)
Phenanthrene, 3,6-diiodo- structure
Product Name:Phenanthrene, 3,6-diiodo-
CAS No:835-05-2
MF:C14H8I2
MW:430.022268295288
CID:1815401
Update Time:2024-11-19
Phenanthrene, 3,6-diiodo- Chemical and Physical Properties
Names and Identifiers
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- Phenanthrene, 3,6-diiodo-
- 3,6-Diiodophenanthrene
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- Inchi: 1S/C14H8I2/c15-11-5-3-9-1-2-10-4-6-12(16)8-14(10)13(9)7-11/h1-8H
- InChI Key: DEQDKNIAOMCBOQ-UHFFFAOYSA-N
- SMILES: C1=C2C(C3C(C=C2)=CC=C(I)C=3)=CC(I)=C1
Computed Properties
- Exact Mass: 429.872
- Monoisotopic Mass: 429.872
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 2.130±0.06 g/cm3(Predicted)
- Melting Point: 224 °C
- Boiling Point: 478.2±18.0 °C(Predicted)
Phenanthrene, 3,6-diiodo- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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